N-[2-(3,4-Dimethoxyphenyl)ethyl]-3-[2-(3,4-dimethoxyphenyl)-1,1,3,3-tetraoxo-1,3-dithian-2-yl]-N-methylpropan-1-amine;hydrochloride

• CAS No.: 57010-32-9
• Product Name: N-[2-(3,4-Dimethoxyphenyl)ethyl]-3-[2-(3,4-dimethoxyphenyl)-1,1,3,3-tetraoxo-1,3-dithian-2-yl]-N-methylpropan-1-amine;hydrochloride
• Molecular Formula: C₂₆H₃₈ClNO₈S₂
• Molecular Weight: 592.2 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)ethyl-[3-[2-(3,4-dimethoxyphenyl)-1,1,3,3-tetraoxo-1,3-dithian-2-yl]propyl]-methylazanium;chloride
• Standard InChI: InChI=1S/C26H37NO8S2.ClH/c1-27(15-12-20-8-10-22(32-2)24(18-20)34-4)14-6-13-26(36(28,29)16-7-17-37(26,30)31)21-9-11-23(33-3)25(19-21)35-5;/h8-11,18-19H,6-7,12-17H2,1-5H3;1H
• Standard InChIKey: FEEDFNKRGAKOFI-UHFFFAOYSA-N
• SMILES: C[NH+](CCCC1(S(=O)(=O)CCCS1(=O)=O)C2=CC(=C(C=C2)OC)OC)CCC3=CC(=C(C=C3)OC)OC.[Cl-]
• Canonical SMILES: C[NH+](CCCC1(S(=O)(=O)CCCS1(=O)=O)C2=CC(=C(C=C2)OC)OC)CCC3=CC(=C(C=C3)OC)OC.[Cl-]
• Description: A phenylethylamine derivative that acts as a calcium antagonist showing hemodynamic effects in patients with acute myocardial infarction.
• Related CAS: 57010-31-8 (Parent)
• Synonyms: dimeditiapramine; Dimeditiapramine Hydrochloride; Hydrochloride, Dimeditiapramine; Hydrochloride, Tiapamil; N-(3,4-dimethoxyphenethyl)-2-(3,4-dimethoxyphenyl)-N-methyl-m-dithian-2-propylamin-1,1,3,3-tetroxide hydrochloride; Ro 11 1781; Ro 11-1781; Ro 111781; tiapamil; Tiapamil Hydrochloride
• Reference: [1]. Eichler HG, et al. Tiapamil, a new calcium antagonist: hemodynamic effects in patients with acute myocardial infarction. Circulation. 1985 Apr;71(4):779-86.[2]. Khurmi NS, et al. Tiapamil, a new calcium channel blocking agent for the treatment of effort induced chronic stableangina pectoris.
• PubChem Compound: 42106
• Last Modified: Nov 11 2021